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Compound of Interest

Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622 Get Quote

Application Notes and Protocols for 1,3,5-
Trioxanetrione
For Researchers, Scientists, and Drug Development Professionals

Introduction and Critical Distinction
1,3,5-Trioxanetrione (C₃O₆) is an unstable oxide of carbon that can be conceptualized as a

cyclic trimer of carbon dioxide.[1] It is a highly reactive intermediate and is not commercially

available. Due to its extreme instability, it cannot be handled or stored using conventional

laboratory procedures. These application notes provide guidance for its in situ generation,

handling, and immediate use under controlled, low-temperature conditions.

It is critically important to distinguish 1,3,5-Trioxanetrione from 1,3,5-Trioxane (C₃H₆O₃). 1,3,5-

Trioxane is a stable, white crystalline solid and a cyclic trimer of formaldehyde.[2] The handling

and storage procedures for these two compounds are vastly different. Misidentification can lead

to hazardous situations. This document pertains exclusively to the unstable 1,3,5-
Trioxanetrione.

Physicochemical Properties and Stability
The most critical property of 1,3,5-Trioxanetrione is its inherent instability. It has a very short

half-life and decomposes into carbon dioxide.[1]
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Property Value Source

Molecular Formula C₃O₆ [1][3]

Molar Mass 132.027 g·mol⁻¹ [1]

Appearance Detected in solution [4][5][6]

Half-life
Approximately 40 minutes at

-40 °C
[1][4][5][6]

Decomposition Products Carbon Dioxide (CO₂) [1]

Stability

Exceedingly unstable at room

temperature. Stable only at

very low temperatures (e.g.,

-80 °C to -40 °C) in solution.[1]

[4][5][6]

Hazard Identification and Safety Precautions
As a highly unstable and reactive intermediate, 1,3,5-Trioxanetrione presents several potential

hazards. The primary hazards are associated with its rapid decomposition and the potential for

runaway reactions if not maintained at the required low temperatures.

Uncontrolled Decomposition: Above -40°C, the compound rapidly decomposes, releasing

carbon dioxide gas. In a closed system, this can lead to a pressure buildup.

Reactive Intermediate: As a reactive intermediate, its interaction with other reagents may be

highly exothermic and requires careful control of reaction conditions.

Low-Temperature Hazards: The procedures for handling 1,3,5-Trioxanetrione require the

use of cryogenic liquids and low-temperature baths, which pose risks of cold burns and

frostbite.

Recommended Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a face shield, a flame-resistant lab coat, and cryogenic gloves when handling low-
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temperature baths and reagents.

Inert Atmosphere: Conduct all synthesis and handling in a well-ventilated fume hood,

preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent side reactions with

atmospheric moisture.

Temperature Control: Strict temperature control is paramount. Use a reliable low-

temperature bath (e.g., cryostat or a dry ice/acetone slush bath) to maintain the reaction

temperature.

Shielding: Use a blast shield to protect from potential splashes or rapid gas evolution.

Small Scale: All work with 1,3,5-Trioxanetrione should initially be performed on a small

scale.

Storage Procedures
1,3,5-Trioxanetrione cannot be stored. Due to its extreme instability and short half-life, it must

be generated in situ and used immediately in subsequent reactions. Any unused portion will

decompose into carbon dioxide.

Experimental Protocols: In Situ Generation and Use
The following is a generalized protocol for the in situ generation of 1,3,5-Trioxanetrione based

on published synthetic routes.[4][5][6] This is intended for experienced researchers and should

be adapted and optimized for specific experimental setups.

5.1 Materials and Reagents:

Precursor molecule (e.g., 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane)

Solvent system (e.g., a mixture of methanol and dichloromethane)

Ozone (O₃) source

Inert gas (Argon or Nitrogen)

Dry ice and acetone for cooling bath
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5.2 Equipment:

Schlenk line or glovebox for inert atmosphere operations

Low-temperature reaction vessel (e.g., a three-necked flask)

Magnetic stirrer and stir bar

Temperature probe

Ozone delivery tube

Apparatus for subsequent reaction or analysis (e.g., pre-cooled NMR tube, addition funnel

with the next reagent)

5.3 Protocol for In Situ Generation:

Preparation: Assemble the reaction apparatus and ensure it is dry and free of contaminants.

Purge the system with an inert gas.

Cooling: Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

Precursor Addition: Dissolve the precursor molecule in the chosen solvent system and add it

to the cooled reaction vessel under an inert atmosphere.

Ozonolysis: Bubble a stream of ozone through the solution at -78 °C. The reaction progress

can be monitored by the appearance of a blue color, indicating an excess of ozone.

Purging: Once the reaction is complete, purge the solution with an inert gas to remove any

excess ozone.

Immediate Use: The resulting solution containing 1,3,5-Trioxanetrione is now ready for

immediate use in the next reaction step or for analysis at low temperatures.

Visualizations
Diagram 1: Logical Relationship of 1,3,5-Trioxanetrione Instability
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Caption: Instability of 1,3,5-Trioxanetrione.

Diagram 2: Experimental Workflow for In Situ Generation and Use
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Caption: In Situ Generation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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